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Compound of Interest

Compound Name: GsMTx4 TFA

Cat. No.: B13907635 Get Quote

These guidelines are intended for researchers, scientists, and drug development professionals

on the proper reconstitution and storage of GsMTx4 Trifluoroacetate (TFA). Adherence to these

protocols is crucial for maintaining the peptide's stability and ensuring reliable experimental

outcomes.

Product Information
GsMTx4 is a peptide toxin isolated from the venom of the tarantula Grammostola spatulata. It is

a potent and selective inhibitor of mechanosensitive ion channels, including Piezo and some

TRP channels.[1][2][3] GsMTx4 TFA is a valuable pharmacological tool for investigating the

physiological and pathological roles of these channels.[1][2]

Reconstitution Data
For optimal results, GsMTx4 TFA should be reconstituted according to the parameters outlined

below. Water is the recommended solvent for creating stock solutions.

Table 1: GsMTx4 TFA Solubility
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Solvent Solubility

Water ≥ 1 mg/mL

Water 10 mg/mL

Water 16.67 mg/mL (3.95 mM)

DMSO ≥ 50 mg/mL

Note: To enhance solubility, warming the solution to 37°C and using an ultrasonic bath may be

beneficial. For in vivo experiments, various solvent systems can be employed, such as PBS or

a combination of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Experimental Protocol: Reconstitution of GsMTx4
TFA
This protocol details the steps for reconstituting lyophilized GsMTx4 TFA to create a stock

solution.

Materials:

GsMTx4 TFA (lyophilized powder)

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath, water bath or heating block set to 37°C

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized GsMTx4 TFA to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming on
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the powder.

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Carefully add the desired volume of sterile water to the vial to achieve the

target concentration. Refer to the Certificate of Analysis for the specific mass of the peptide

in the vial.

Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not fully

dissolve, the following steps can be taken:

Warm the solution to 37°C for a short period.

Briefly sonicate the solution in an ultrasonic bath.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any precipitate

before use.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into single-use, low-protein-binding microcentrifuge tubes.

Storage Instructions
Proper storage of both the lyophilized powder and reconstituted solutions is critical for

maintaining the activity of GsMTx4 TFA.

Table 2: Storage Conditions for GsMTx4 TFA
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Form
Storage
Temperature

Duration Additional Notes

Lyophilized Powder -20°C 3 years

Store sealed and

protected from

moisture and light.

Lyophilized Powder 4°C 2 years
For shorter-term

storage.

Reconstituted Solution -80°C 6 months

Recommended for

long-term storage of

stock solutions.

Reconstituted Solution -20°C 1 month
Suitable for short-term

storage.

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is crucial to prevent

degradation.

Light and Moisture Protection: The lyophilized powder should be kept in a tightly sealed

container and protected from light.

Fresh Preparations: For in vivo studies, it is advisable to prepare working solutions fresh on

the day of use.

Workflow and Signaling Pathway Diagrams
Diagram 1: GsMTx4 TFA Reconstitution and Storage Workflow
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A workflow for the reconstitution and storage of GsMTx4 TFA.

Diagram 2: GsMTx4 Signaling Pathway Inhibition
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GsMTx4 inhibits mechanosensitive ion channels, blocking cation influx.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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